Cas no 873000-13-6 (Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate
• CAS No: 873000-13-6
• MF: C₁₆H₂₂FN₃O₄
• MW: 339.36198759079
• CID: 657692
• Update Time: 2025-10-29

Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(4-fluoro-2-nitrophenyl)-,1,1-dimethylethyl ester
• tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate
• tert-Butyl 4-(4-fluoro-2- nitrophenylamino)piperidine-1-carboxylate
• Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate

• Inchi： 1S/C16H22FN3O4/c1-16(2,3)24-15(21)19-8-6-12(7-9-19)18-13-5-4-11(17)10-14(13)20(22)23/h4-5,10,12,18H,6-9H2,1-3H3
• InChI Key： OMTVJSCXMRMNFU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])NC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 339.159
• Monoisotopic Mass: 339.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4

Experimental Properties

• PSA: 87.39000
• LogP: 4.07940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate

Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate (CAS No. 873000-13-6): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate, identified by its CAS number 873000-13-6, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups, including a piperidine core, a fluoro-substituted nitrophenylamino moiety, and a tert-butyl ester group, endows this compound with distinct chemical and pharmacological properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives as key structural motifs in drug discovery. Piperidine scaffolds are renowned for their ability to enhance bioavailability, metabolic stability, and binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings has further amplified the pharmacological profile of these compounds, often leading to improved solubility and selectivity. The nitrophenylamino group adds another layer of complexity, contributing to both electronic and steric effects that can modulate receptor interactions. This synergistic arrangement in Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate makes it a promising candidate for addressing various therapeutic challenges.

Recent studies have highlighted the importance of fluorinated nitroaromatic compounds in medicinal chemistry. The presence of a fluorine atom at the para position relative to the nitro group enhances the lipophilicity of the molecule while maintaining its ability to engage with biological targets effectively. This balance is crucial for achieving optimal pharmacokinetic properties, which are essential for successful drug development. The piperidine ring in Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate further contributes to this balance by providing a rigid yet flexible framework that can be fine-tuned to improve binding affinity and selectivity.

The tert-butyl ester group at the carboxyl position offers additional versatility in terms of chemical modification. This functionality can be readily converted into other pharmacologically relevant groups, such as amides or carboxylic acids, allowing for further derivatization and optimization. Such adaptability is highly valuable in drug discovery pipelines, where iterative modifications are often necessary to achieve desired pharmacological outcomes. The ability to modify this compound in multiple ways provides researchers with a rich palette of options for designing novel therapeutic agents.

One of the most compelling aspects of Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate is its potential application in addressing neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The fluoro-substituted nitrophenylamino group further enhances its potential by improving blood-brain barrier penetration and receptor selectivity. These properties make this compound a particularly interesting candidate for further investigation in preclinical models.

The synthesis of Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate involves multiple steps that showcase the ingenuity of modern synthetic chemistry. The introduction of the fluoro-substituent requires precise control over reaction conditions to ensure high yield and purity. Similarly, the integration of the piperidine ring necessitates careful selection of reagents and catalysts to achieve optimal regioselectivity. These synthetic challenges highlight the compound's complexity but also underscore its potential as a valuable building block for more complex molecules.

In conclusion, Tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate (CAS No. 873000-13-6) stands out as a promising compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, including the piperidine core, fluoro-substituted nitrophenylamino group, and tert-butyl ester functionality, make it an attractive candidate for developing novel therapeutic agents. The ongoing research into this compound underscores its importance as a key intermediate in drug discovery efforts aimed at addressing various neurological and other therapeutic challenges.